Cas no 771573-40-1 (Benzoyl chloride,3-(aminomethyl)-)

• Product Name: Benzoyl chloride,3-(aminomethyl)-
• CAS No: 771573-40-1
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 551670
• PubChem ID: 45081392
• Update Time: 2025-04-19

Benzoyl chloride,3-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-(aminomethyl)-
• Benzoyl chloride, 3-(aminomethyl)- (9CI)
• 3-(aminomethyl)benzoyl chloride
• SCHEMBL5542651
• AKOS006294795
• DTXSID40664569
• 771573-40-1

• Inchi： 1S/C8H8ClNO/c9-8(11)7-3-1-2-6(4-7)5-10/h1-4H,5,10H2
• InChI Key： FVTVLRAXPLFXAH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)CN)=O

Computed Properties

• Exact Mass: 169.02954
• Monoisotopic Mass: 169.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09